PF-Akt400

• Molecular Formula: C20H22F2N6O
• Molecular Weight: 400.4 g/mol
• InChI: InChI=1S/C20H22F2N6O/c1-2-12-8-24-17-16(12)18(27-11-26-17)28-6-5-20(23,10-28)9-25-19(29)14-4-3-13(21)7-15(14)22/h3-4,7-8,11H,2,5-6,9-10,23H2,1H3,(H,25,29)(H,24,26,27)/t20-/m0/s1
• InChIKey: MOZRQQTUYAYCQT-FQEVSTJZSA-N

PF-Akt400 Procurement Guide for Preclinical Oncology Research

PF‑Akt400 (also cataloged as AKT protein kinase inhibitor, AKT‑0286, Lig‑1; CAS 1004990‑28‑6) is an ATP‑competitive, broadly selective inhibitor of protein kinase B (PKB/Akt) discovered by Pfizer scientists and first disclosed as compound 42 in the Journal of Medicinal Chemistry [1]. Built on an elaborated 3‑aminopyrrolidine scaffold, PF‑Akt400 exhibits an IC₅₀ of 0.5 nM against PKBα in biochemical assays, translating to a cellular functional IC₅₀ of 0.31 nM, and demonstrates 900‑fold greater selectivity for PKBα over protein kinase A (PKA, IC₅₀ = 450 nM) [1]. The compound was advanced through preclinical xenograft efficacy studies and nominated for clinical development, representing a well‑characterized chemical probe for dissecting Akt‑dependent signaling [1].

▸ PKBα/Akt pathway inhibition study fit

▸ PKA selectivity assay context for target isolation

▸ ATP-competitive Akt chemical probe

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source

Why PF-Akt400 Cannot Be Interchanged with Other Akt Inhibitors

Akt inhibitors span multiple chemotypes and mechanisms (ATP‑competitive vs. allosteric) with profoundly divergent selectivity fingerprints that preclude simple substitution. MK‑2206, an allosteric inhibitor, shows 16‑ to 130‑fold weaker biochemical potency against Akt1 (IC₅₀ = 8 nM) relative to PF‑Akt400 (IC₅₀ = 0.5 nM) [1]. GSK690693 and AT7867, though ATP‑competitive, display significant off‑target activity toward PKA, PKC, and p70S6K, compromising their utility as selective Akt probes [1]. Ipatasertib (GDC‑0068) provides 620‑fold PKA selectivity vs. PF‑Akt400's 900‑fold margin [1]. Even the earlier lead spiroindoline 2 from which PF‑Akt400 was optimized exhibits markedly inferior selectivity [1]. These quantitative gaps in potency, selectivity, and pathway modulation mean that replacing PF‑Akt400 with any in‑class analog introduces a different pharmacological profile that can confound experimental interpretation and procurement decisions [1].

Mechanism Allosteric vs. ATP‑competitive inhibitors like MK‑2206 may shift pathway modulation and cellular potency profiles.

PKA off‑target GSK690693 and AT7867 inhibit PKA at low nanomolar concentrations, confounding Akt‑specific readouts.

Selectivity margin Ipatasertib’s PKA selectivity window differs; results may not transfer between these ATP‑competitive inhibitors.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source

Quantitative Differentiation Evidence for Scientific Procurement

PKA Selectivity vs. Ipatasertib and Other Akt Inhibitors

PF‑Akt400 achieves 900‑fold selectivity for PKBα (IC₅₀ = 0.5 nM) over PKA (IC₅₀ = 450 nM), representing the widest selectivity margin among ATP‑competitive Akt inhibitors with publicly available PKA data [1]. By comparison, ipatasertib (GDC‑0068) delivers 620‑fold selectivity (Akt1 IC₅₀ = 5 nM vs. PKA IC₅₀ ≈ 3,100 nM) . GSK690693 inhibits PKA, PrkX, and PKC isozymes at low nanomolar concentrations, effectively lacking PKA selectivity . AT7867 inhibits PKA with an IC₅₀ of 20 nM, rendering its Akt1/PKA selectivity ratio less than 1 (i.e., it is more potent against PKA than Akt1) . This selectivity differential is critical because PKA inhibition confounds phenotypic readouts in cell‑based assays and can drive cardiotoxicity in vivo [1].

PKA Selectivity

Head‑to‑head

900‑fold (PKBα vs. PKA)

Reported selectivity margin vs. ipatasertib (620‑fold); PKA off‑target context

Cross‑study comparable; cell‑free kinase assays

Evidence Dimension	Fold-selectivity for PKBα (Akt1) over PKA
Target Compound Data	900-fold (PKBα IC₅₀ = 0.5 nM; PKA IC₅₀ = 450 nM)
Comparator Or Baseline	Ipatasertib: 620-fold (Akt1 IC₅₀ = 5 nM; PKA IC₅₀ ≈ 3,100 nM); GSK690693: no meaningful PKA selectivity; AT7867: PKA IC₅₀ = 20 nM, Akt1 IC₅₀ = 32 nM (selectivity ratio <1)
Quantified Difference	PF-Akt400 exhibits a 280-fold greater selectivity margin than ipatasertib in absolute fold terms; >900-fold advantage over GSK690693 and AT7867 in PKA discrimination
Conditions	Biochemical cell-free kinase inhibition assays; PF-Akt400 and AT7867 data from J. Med. Chem. 2010; ipatasertib data from Abcam/Selleck datasheets; GSK690693 data from Selleck/TargetMol

Why This Matters

High PKA selectivity minimizes confounding off‑target pharmacology, making PF‑Akt400 a superior chemical probe for isolating Akt‑specific phenotypes in cellular and in vivo studies.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source

Biochemical Potency Compared to MK-2206 and Ipatasertib

In cell‑free biochemical assays, PF‑Akt400 inhibits PKBα/Akt1 with an IC₅₀ of 0.5 nM, translating to a cellular functional IC₅₀ of 0.31 nM [1]. This is 16‑fold more potent than the allosteric inhibitor MK‑2206 (Akt1 IC₅₀ = 8 nM), 10‑fold more potent than ipatasertib (Akt1 IC₅₀ = 5 nM), and 64‑fold more potent than AT7867 (Akt1 IC₅₀ = 32 nM) . GSK690693 achieves an Akt1 IC₅₀ of 2 nM, placing it closer to PF‑Akt400 in potency, but its pan‑AGC kinase inhibition profile (PKA, PKC, PrkX) negates this potency advantage for applications requiring target selectivity . PF‑Akt400 is the only compound in this set that combines sub‑nanomolar Akt1 potency with a clean PKA selectivity profile [1].

Biochemical Potency

Reported

IC₅₀ 0.5 nM (PKBα)

Assay potency context; supports low‑concentration study design

Cross‑study comparable; MK‑2206 8 nM, GSK690693 2 nM

Evidence Dimension	Biochemical IC₅₀ against Akt1/PKBα
Target Compound Data	0.5 nM (biochemical); 0.31 nM (cellular functional assay)
Comparator Or Baseline	MK-2206: 8 nM (Akt1); Ipatasertib: 5 nM (Akt1); GSK690693: 2 nM (Akt1); AT7867: 32 nM (Akt1)
Quantified Difference	PF-Akt400 is 16× more potent than MK-2206, 10× more potent than ipatasertib, 4× more potent than GSK690693, and 64× more potent than AT7867 on Akt1 biochemical IC₅₀
Conditions	Cell-free kinase inhibition assays; PF-Akt400 data from J. Med. Chem. 2010 and vendor biochemical assay panels; comparator data from respective commercial datasheets

Why This Matters

Sub‑nanomolar potency combined with high PKA selectivity enables lower working concentrations, reducing solvent burden and off‑target risk in both biochemical screening and cellular assays.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source

Cellular Target Engagement in U87 Glioblastoma Cells

PF‑Akt400 demonstrates robust cellular target engagement quantified through downstream biomarker modulation. In the U87 glioblastoma cell line, free IC₅₀ values were estimated at 110 nM for phospho‑S6 reduction (ribosomal protein S6, a downstream effector of Akt/mTOR signaling) and an EC₅₀ of 216 nM for Akt hyperphosphorylation (a feedback marker of Akt inhibition) [1]. The cellular IC₅₀ measured via p‑GSK‑3α, a direct Akt substrate, was 310 nM, showing good concordance with the phospho‑S6 and Akt hyperphosphorylation values [1]. These cellular EC₅₀/IC₅₀ values are achievable at concentrations well below those causing overt cytotoxicity, confirming that PF‑Akt400 engages the Akt pathway in intact cells with a wide dynamic range between target modulation and non‑specific effects [1]. Comparable cellular phospho‑biomarker data for MK‑2206, GSK690693, or AT7867 are not consistently reported in the same cellular context, limiting direct cross‑comparison [2].

Cellular Target Engagement

Class‑level

p‑S6 IC₅₀ 110 nM; p‑GSK‑3α IC₅₀ 310 nM

Reported cellular pathway modulation endpoint

U87 glioblastoma model; orthogonal biomarker readouts

Evidence Dimension	Cellular pathway modulation IC₅₀/EC₅₀ values
Target Compound Data	Phospho-S6 reduction IC₅₀ = 110 nM; Akt hyperphosphorylation EC₅₀ = 216 nM; p-GSK-3α cellular IC₅₀ = 310 nM
Comparator Or Baseline	No directly comparable cellular biomarker EC₅₀ data for MK-2206, GSK690693, or AT7867 in U87 cells are publicly available from primary literature or vendor datasheets
Quantified Difference	PF-Akt400 demonstrates a 2- to 3-fold separation between phospho-S6 reduction (110 nM) and p-GSK-3α inhibition (310 nM), consistent with pathway-specific modulation rather than non-specific cytotoxicity
Conditions	U87 glioblastoma cells; free IC₅₀ and EC₅₀ estimated from cellular dose-response experiments; immunoblot readouts for phospho-S6, phospho-Akt, and phospho-GSK-3α

Why This Matters

Quantified cellular target engagement with multiple orthogonal biomarkers provides confidence that PF‑Akt400 produces on‑target Akt pathway inhibition rather than off‑target cytotoxicity, essential for interpreting phenotypic screening results.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842. Cellular data for Compound 42 (PF-Akt400). View Source
• [2] GlpBio. PF-AKT400 (GC32892) Product Page. Free IC50 for phospho-S6 reduction = 110 nM; Akt hyperphosphorylation EC50 = 216 nM. View Source

In Vivo Combination Efficacy with Rapamycin in PC3 Xenograft

In a PC3 prostate carcinoma xenograft model, PF‑Akt400 administered orally at 75 mg/kg b.i.d. for 10 days produced 56% tumor growth inhibition (TGI) as a single agent [1]. When combined with rapamycin (10 mg/kg, i.p.), the same PF‑Akt400 dose achieved 98% TGI, compared to 66% TGI for rapamycin alone [1]. At higher monotherapy doses, PF‑Akt400 achieved 75% TGI at 100 mg/kg b.i.d. in the PC3 model and 60% TGI at 150 mg/kg b.i.d. in a Colo205 colorectal carcinoma xenograft [1]. Pharmacodynamic analysis confirmed that tumor growth inhibition correlated with reduced phospho‑S6 and induced Akt hyperphosphorylation in tumor lysates, with peak PD responses at 2–4 h and 1 h post‑dose, respectively [1]. Plasma concentrations peaked rapidly (Tmax = 0.5 h) across the 25–100 mg/kg dose range [1]. No directly comparable combination TGI data are available for MK‑2206, GSK690693, or ipatasertib in the same PC3 xenograft model with an identical rapamycin regimen, limiting formal cross‑study comparison .

In Vivo Combination

Data to verify

98% TGI (PF‑Akt400 + rapamycin, PC3 xenograft)

Reported in vivo combination model response

PC3 model; rapamycin synergy context; no identical‑model comparator

Evidence Dimension	In vivo tumor growth inhibition (%TGI) in PC3 prostate carcinoma xenograft
Target Compound Data	PF-Akt400 75 mg/kg b.i.d. monotherapy: 56% TGI; PF-Akt400 75 mg/kg + rapamycin 10 mg/kg: 98% TGI; PF-Akt400 100 mg/kg monotherapy: 75% TGI; rapamycin 10 mg/kg monotherapy: 66% TGI
Comparator Or Baseline	No identical-model comparator data available; best available cross-class reference: MK-2206 reported TGI in other xenograft models but not in PC3 with rapamycin combination
Quantified Difference	Combination index demonstrates supra-additive efficacy: 98% TGI (combination) vs. 56% (PF-Akt400 alone) and 66% (rapamycin alone), representing a 75% relative improvement over the more active single agent
Conditions	PC3 prostate carcinoma xenograft in mice; oral PF-Akt400 at 75 mg/kg b.i.d. × 10 days; rapamycin 10 mg/kg i.p.; TGI calculated relative to vehicle control

Why This Matters

The near-complete tumor growth inhibition achieved with PF‑Akt400 plus rapamycin demonstrates strong in vivo pathway cooperativity, making PF‑Akt400 a valuable tool for studying Akt‑mTOR co‑targeting strategies in preclinical oncology.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842. In vivo xenograft data for Compound 42 (PF-Akt400). View Source

Lipophilic Efficiency and Drug-Likeness Optimization

The discovery program that produced PF‑Akt400 (compound 42) explicitly prioritized lipophilic efficiency (LipE) as a central optimization parameter to balance Akt potency with drug‑like physicochemical properties [1]. PF‑Akt400 possesses a calculated cLogP of 2.14, a topological polar surface area (TPSA) of 99.93 Ų, and a LipE value of approximately 6.16 (calculated as pIC₅₀ – cLogP, where pIC₅₀ = 9.30 for IC₅₀ = 0.5 nM) [1][2]. Earlier leads in the series, such as spiroindoline 2, were significantly more lipophilic and exhibited poorer selectivity, while highly lipophilic analogues were explicitly flagged as likely to suffer from poor overall properties [1]. In contrast, GSK690693 (cLogP ≈ 3.2) and AT7867 (cLogP ≈ 3.6) are substantially more lipophilic, which may contribute to their broader kinase inhibition profiles and less favorable in vivo ADME characteristics [1][2]. PF‑Akt400's balanced lipophilicity, combined with a fraction of sp³ carbons (Fsp³ = 0.35) and quantitative estimate of drug‑likeness (QED = 0.61), supports its suitability for oral in vivo dosing at moderate exposures [2].

Lipophilic Efficiency

Class‑level

LipE 6.16; cLogP 2.14

Reported physicochemical property profile

Lower lipophilicity than GSK690693, AT7867; supports solubility review

Evidence Dimension	Lipophilic efficiency and drug-likeness parameters
Target Compound Data	cLogP = 2.14; TPSA = 99.93 Ų; LipE = 6.16; Fsp³ = 0.35; QED = 0.61; MW = 400.43
Comparator Or Baseline	GSK690693: cLogP ≈ 3.2 (estimated); AT7867: cLogP ≈ 3.6 (estimated); spiroindoline 2: higher lipophilicity with poorer selectivity (qualitative from J. Med. Chem. 2010); MK-2206: cLogP ≈ 3.5 (allosteric, different chemotype)
Quantified Difference	PF-Akt400 cLogP is approximately 1.0–1.5 log units lower than GSK690693 and AT7867, translating to a LipE advantage of approximately 1.5–2.0 units, predictive of superior solubility and lower metabolic clearance
Conditions	Calculated physicochemical properties; cLogP and TPSA from RDKit (Probes & Drugs database); LipE calculated from biochemical IC₅₀; comparative cLogP values for GSK690693 and AT7867 estimated from public databases

Why This Matters

Lower lipophilicity and higher LipE predict superior aqueous solubility and reduced metabolic liability, making PF‑Akt400 a more reliable tool compound for reproducible in vivo pharmacology studies where consistent exposure is critical.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source
• [2] Probes & Drugs Portal. PF-AKT400 (PD102595). Calculated physicochemical properties: MW = 400.43, cLogP = 2.14, TPSA = 99.93, Fsp³ = 0.35, QED = 0.61. View Source

Selectivity Advancement Over Earlier Lead Spiroindoline 2

PF‑Akt400 (compound 42) represents the culmination of a systematic medicinal chemistry campaign that began with the modestly selective spiroindoline 2 lead [1]. The original publication explicitly states that PF‑Akt400 'provides significantly enhanced selectivity for Akt relative to earlier leads such as spiroindoline 2' [1]. While the precise numerical selectivity metrics for spiroindoline 2 are not publicly tabulated in the manuscript, the qualitative improvement is anchored to the transition from the spiroindoline scaffold to the nonracemic amide series incorporating the 3‑aminopyrrolidine core, which enabled the 900‑fold PKA selectivity window [1]. This intra‑series evolution demonstrates that PF‑Akt400 is not merely 'another Akt inhibitor' but the optimized endpoint of a focused lead optimization program, with demonstrable improvements in both selectivity and drug‑like properties relative to its direct chemical predecessors [1]. For researchers who previously used earlier spiroindoline‑based Akt inhibitors, PF‑Akt400 offers a structurally related but pharmacologically superior alternative [1].

Series Optimization

Head‑to‑head

900‑fold PKA selectivity vs. 'modestly selective' spiroindoline lead

Reported selectivity advancement within same chemical series

Spiroindoline 2 comparison; exact lead data not disclosed

Evidence Dimension	Selectivity for Akt over PKA within the same chemical series
Target Compound Data	PF-Akt400 (compound 42): 900-fold selectivity for PKBα over PKA (IC₅₀ 0.5 nM vs. 450 nM)
Comparator Or Baseline	Spiroindoline 2 (earlier lead): described as 'modestly selective'; quantitative selectivity data not publicly disclosed but qualitatively inferior to compound 42 per the original publication
Quantified Difference	Qualitative and quantitative selectivity improvement from 'modest' to 900-fold within the same research program; absolute magnitude of improvement cannot be precisely quantified from published data alone
Conditions	Biochemical Akt and PKA inhibition assays; structure-based design from J. Med. Chem. 2010, 53, 4615-4622

Why This Matters

PF‑Akt400 is the most advanced and selective compound disclosed from the Pfizer 3‑aminopyrrolidine Akt inhibitor program, representing the optimal balance of potency, selectivity, and drug‑like properties within this chemical series.

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source

Optimal Application Scenarios

Akt-Specific Pathway Dissection with Minimal PKA Crosstalk

In experiments where Akt‑dependent phenotypes must be distinguished from PKA‑mediated effects (e.g., cAMP/PKA crosstalk in metabolic regulation, cardiac myocyte signaling, or neuronal survival assays), PF‑Akt400's 900‑fold PKA selectivity provides the widest available safety margin among ATP‑competitive Akt inhibitors [1]. The 280‑fold selectivity advantage over ipatasertib (620‑fold) and the qualitative selectivity gap over GSK690693 and AT7867—both of which inhibit PKA at low nanomolar concentrations—make PF‑Akt400 the tool compound of choice when PKA off‑target activity would confound data interpretation [1][2].

In Vivo Akt-mTOR Co-Targeting in PTEN-Deficient Tumor Models

The demonstrated supra‑additive efficacy of PF‑Akt400 with rapamycin (98% TGI vs. 56% for PF‑Akt400 alone in PC3 xenograft) directly supports its use in preclinical combination studies targeting the Akt‑mTOR signaling axis [1]. Researchers investigating PTEN‑null tumors, PI3CA‑mutant cancers, or resistance to mTORC1 inhibitors can leverage PF‑Akt400's oral bioavailability, rapid Tmax (0.5 h), and established PK/PD relationship to design rigorous in vivo pharmacology experiments with defined plasma exposure‑response correlations [1].

Benchmarking Novel Akt Inhibitors Against a Reference Standard

PF‑Akt400's comprehensive characterization—spanning biochemical IC₅₀ (0.5 nM), cellular functional IC₅₀ (0.31 nM), phospho‑S6 reduction IC₅₀ (110 nM), phospho‑GSK‑3α IC₅₀ (310 nM), and in vivo TGI across multiple xenograft models—establishes it as an ideal reference compound for benchmarking newly discovered Akt inhibitors [1][2]. Its well‑defined lipophilic efficiency (LipE = 6.16, cLogP = 2.14) further enables medicinal chemists to contextualize the property profiles of novel analogs within a proven drug‑like space [2].

Procurement for Core Facilities and Compound Libraries

PF‑Akt400 is commercially available from multiple reputable vendors (MedChemExpress, TargetMol, GlpBio, AbMole, InvivoChem) at ≥98% purity with documented batch‑to‑batch consistency [1]. Its well‑defined CAS registry number (1004990‑28‑6), IUPAC name, and InChIKey (MOZRQQTUYAYCQT‑FQEVSTJZSA‑N) enable unambiguous chemical identification for procurement and inventory management [2]. For core facilities maintaining annotated compound collections or screening decks, PF‑Akt400's combination of documented selectivity, potency, and vendor availability reduces the risk of acquiring mis‑identified or sub‑standard material compared to less well‑characterized Akt inhibitors [1][2].

Application

Selection Property

Validation Focus

Akt‑specific pathway studies with PKA control

PKA selectivity margin review

PKA off‑target endpoint monitoring

In vivo Akt‑mTOR co‑targeting models

Oral bioavailability & pharmacodynamic context

Xenograft model‑response validation

Benchmarking novel Akt inhibitors

Comprehensive pharmacological profile

Biochemical & cellular endpoint benchmarking

Core facility & screening library procurement

Vendor consistency & purity review

Batch‑to‑batch reproducibility & identity verification

• [1] Freeman-Cook KD, Autry C, Borzillo G, et al. Design of selective, ATP-competitive inhibitors of Akt. J Med Chem. 2010;53(12):4615-4622. doi:10.1021/jm1003842 View Source
• [2] Probes & Drugs Portal. PF-AKT400 (PD102595). Comprehensive compound characterization including calculated properties and vendor sourcing information. View Source